7-Amino-1,3,5-triazaadamantane
Overview
Description
7-Amino-1,3,5-triazaadamantane is a nitrogen-containing analog of adamantane . It is part of the azaadamantanes family, which are compounds that contain one or more nitrogen atoms instead of carbon atoms . This substitution leads to several specific chemical and physical properties .
Synthesis Analysis
The synthesis of 7-Amino-1,3,5-triazaadamantane can be achieved by the reduction of 7-nitro-1,3,5-triazaadamantane with hydrazine hydrate in the presence of Raney nickel .Molecular Structure Analysis
The molecular formula of 7-Amino-1,3,5-triazaadamantane is C7H14N4 . Its average mass is 154.213 Da and its monoisotopic mass is 154.121841 Da .Chemical Reactions Analysis
Azaadamantanes, including 7-Amino-1,3,5-triazaadamantane, have been the subject of numerous studies due to their reactivity and biological activity . For example, nitration and nitrosation reactions of 7-nitro-1,3,5-triazaadamantane and some derivatives have been described .Physical And Chemical Properties Analysis
The physical and chemical properties of 7-Amino-1,3,5-triazaadamantane include a higher solubility in water compared to adamantanes due to the partial substitution of the nitrogen atoms for carbon . The compound has a density of 1.3±0.1 g/cm3, a boiling point of 287.1±8.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C .Scientific Research Applications
Application in Medicine
Summary of the Application
The compound has potential application value in the field of medicine. It can be used as an intermediate of antiepileptic and antidepressant drugs .
Application in Organic Synthesis
Summary of the Application
The compound can also be used as a reagent in organic synthesis reactions to synthesize other organic compounds .
Use in Synthesis of Other Organic Compounds
Summary of the Application
The compound can be used in the synthesis of other organic compounds, such as "Tert-butyl N-(1-{2,4,9-triphenyl-1,3,5-triazatricyclo[3.3.1.1^{3,7}]decan-7-yl}-2,5,8,11-tetraoxatridecan-13-yl)carbamate" .
Use in Synthesis of Complex Organic Compounds
Summary of the Application
The compound can be used in the synthesis of complex organic compounds, such as "Tert-butyl N-(1-{2,4,9-triphenyl-1,3,5-triazatricyclo[3.3.1.1^{3,7}]decan-7-yl}-2,5,8,11-tetraoxatridecan-13-yl)carbamate" .
Future Directions
properties
IUPAC Name |
1,3,5-triazatricyclo[3.3.1.13,7]decan-7-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N4/c8-7-1-9-4-10(2-7)6-11(3-7)5-9/h1-6,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXMJWQSOWLXJOA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2(CN3CN1CN(C2)C3)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Amino-1,3,5-triazaadamantane |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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